Cas no 1234981-59-9 (4-methoxy-1-4-(trifluoromethoxy)benzenesulfonylpiperidine)

• Product Name: 4-methoxy-1-4-(trifluoromethoxy)benzenesulfonylpiperidine
• CAS No: 1234981-59-9
• MF: C₁₃H₁₆F₃NO₄S
• MW: 339.330653190613
• CID: 6430753
• PubChem ID: 49720658
• Update Time: 2025-10-28

4-methoxy-1-4-(trifluoromethoxy)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-4-(trifluoromethoxy)benzenesulfonylpiperidine
• 4-methoxy-1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidine
• SCHEMBL7949461
• 4-methoxy-1-[4-(trifluoromethoxy)benzenesulfonyl]piperidine
• F5860-4622
• VU0526502-1
• 1234981-59-9
• 4-methoxy-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine
• AKOS024525692

• Inchi： 1S/C13H16F3NO4S/c1-20-10-6-8-17(9-7-10)22(18,19)12-4-2-11(3-5-12)21-13(14,15)16/h2-5,10H,6-9H2,1H3
• InChI Key： SOZAXCKKENENAO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)CCC(OC)CC1

Computed Properties

• Exact Mass: 339.07521365g/mol
• Monoisotopic Mass: 339.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-methoxy-1-4-(trifluoromethoxy)benzenesulfonylpiperidine

4-Methoxy-1-(4-Trifluoromethoxybenzenesulfonyl)Piperidine: A Comprehensive Overview

4-Methoxy-1-(4-trifluoromethoxybenzenesulfonyl)piperidine, also known by its CAS number 1234981-59-9, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in drug discovery and development. The molecule features a piperidine ring substituted with a methoxy group at the 4-position and a sulfonyl group attached to a trifluoromethoxy-substituted benzene ring at the 1-position. These structural elements contribute to its unique pharmacological properties and make it an interesting subject for research.

The synthesis of 4-methoxy-1-(4-trifluoromethoxybenzenesulfonyl)piperidine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. The compound's structure is particularly noteworthy due to the presence of electron-withdrawing groups, such as the trifluoromethoxy moiety, which can influence its reactivity and bioavailability.

In terms of biological activity, 4-methoxy-1-(4-trifluoromethoxybenzenesulfonyl)piperidine has been investigated for its potential as a kinase inhibitor. Kinases are critical enzymes involved in various cellular processes, making them attractive targets for therapeutic intervention. Studies have shown that this compound exhibits moderate inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. Furthermore, its sulfonyl group is known to enhance membrane permeability, which is a desirable trait for drug candidates.

Recent research has also explored the role of piperidine derivatives in modulating ion channels, particularly those involved in pain signaling. The methoxy substitution at the 4-position of the piperidine ring is believed to play a key role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to target proteins. This makes it a promising candidate for further exploration in pain management therapies.

Another area of interest lies in the compound's potential as a building block for more complex molecular architectures. The sulfonyl group serves as an excellent handle for further functionalization, enabling chemists to explore diverse substitution patterns and evaluate their effects on biological activity. This versatility underscores the importance of studying such compounds in the context of combinatorial chemistry and high-throughput screening.

From an analytical standpoint, 4-methoxy-1-(4-trifluoromethoxybenzenesulfonyl)piperidine has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Additionally, computational modeling approaches have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for determining its suitability as a drug candidate.

In conclusion, 4-methoxy-1-(4-trifluoromethoxybenzenesulfonyl)piperidine represents a fascinating example of how structural modifications can influence the biological activity and therapeutic potential of organic compounds. With ongoing advancements in synthetic methodologies and computational tools, this compound continues to be an area of active research interest within the scientific community.